N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-[4-(2,2-dimethylpropanoylamino)-2-methoxyphenyl]pentanamide
• InChI: InChI=1S/C17H26N2O3/c1-6-7-8-15(20)19-13-10-9-12(11-14(13)22-5)18-16(21)17(2,3)4/h9-11H,6-8H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key: HFUOSLBAWAESRD-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C(C)(C)C)OC

Description

N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide, also known as DPP-4 inhibitor, is a class of drugs used in the treatment of type 2 diabetes. This molecule has gained significant attention in the scientific community due to its potential therapeutic effects and its mechanism of action.

Mechanism of Action

N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide works by inhibiting the activity of N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide, which increases the levels of incretin hormones in the body. This leads to an increase in insulin secretion and a decrease in glucagon secretion, resulting in lower blood glucose levels.
Biochemical and Physiological Effects:
In addition to its effects on blood glucose levels, N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide has been shown to have other biochemical and physiological effects. It has been shown to improve beta-cell function, reduce inflammation, and improve lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide in lab experiments is its specificity for N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide, which allows for targeted inhibition of the enzyme. However, one limitation is that it may not be effective in all patients with type 2 diabetes, and further research is needed to identify patient populations that may benefit most from this treatment.

Future Directions

There are several future directions for research on N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide. One area of research is the development of new N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide inhibitors with improved efficacy and safety profiles. Another area of research is the identification of biomarkers that can predict treatment response to N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide inhibitors. Additionally, there is a need for further research on the long-term effects of N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide inhibition on beta-cell function and cardiovascular outcomes in patients with type 2 diabetes.
In conclusion, N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide is a promising molecule with potential therapeutic effects in the treatment of type 2 diabetes. Its mechanism of action, biochemical and physiological effects, and future directions for research make it an important area of study in the scientific community.

Synthesis Methods

The synthesis of N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide is a complex process that involves several steps. The first step involves the preparation of 4-(2,2-dimethylpropanoylamino)-2-methoxybenzoic acid, which is then converted into the corresponding acid chloride. This acid chloride is then reacted with pentanamine to produce N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide.

Scientific Research Applications

N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide has been extensively studied for its potential therapeutic effects in the treatment of type 2 diabetes. It works by inhibiting the enzyme dipeptidyl peptidase-4 (N-{4-[(2,2-dimethylpropanoyl)amino]-2-methoxyphenyl}pentanamide), which is responsible for the degradation of incretin hormones. Incretin hormones play a crucial role in regulating blood glucose levels by stimulating insulin secretion and inhibiting glucagon secretion.